Cas no 134371-49-6 (L-Asparagine,L-valyl-L-seryl-L-glutaminyl-L-asparaginyl-L-tyrosyl-L-prolyl-L-isoleucyl-L-valyl-L-glutaminyl-)

• Product Name: L-Asparagine,L-valyl-L-seryl-L-glutaminyl-L-asparaginyl-L-tyrosyl-L-prolyl-L-isoleucyl-L-valyl-L-glutaminyl-
• CAS No: 134371-49-6
• MF: C₅₁H₈₀N₁₄O₁₇
• MW: 1161.26451206207
• CID: 1243092
• Update Time: 2024-08-05

L-Asparagine,L-valyl-L-seryl-L-glutaminyl-L-asparaginyl-L-tyrosyl-L-prolyl-L-isoleucyl-L-valyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,L-valyl-L-seryl-L-glutaminyl-L-asparaginyl-L-tyrosyl-L-prolyl-L-isoleucyl-L-valyl-L-glutaminyl-
• L-Asparagine, L-valyl-L-seryl-L-glutaminyl-L-asparaginyl-L-tyrosyl-L-prolyl-L-isoleucyl-L-valyl-L-glutaminyl-

• Inchi： 1S/C51H80N14O17/c1-7-25(6)41(49(79)63-40(24(4)5)48(78)58-29(15-17-36(53)69)43(73)61-32(51(81)82)21-38(55)71)64-46(76)34-9-8-18-65(34)50(80)31(19-26-10-12-27(67)13-11-26)60-44(74)30(20-37(54)70)59-42(72)28(14-16-35(52)68)57-45(75)33(22-66)62-47(77)39(56)23(2)3/h10-13,23-25,28-34,39-41,66-67H,7-9,14-22,56H2,1-6H3,(H2,52,68)(H2,53,69)(H2,54,70)(H2,55,71)(H,57,75)(H,58,78)(H,59,72)(H,60,74)(H,61,73)(H,62,77)(H,63,79)(H,64,76)(H,81,82)/t25-,28-,29-,30-,31-,32-,33-,34-,39-,40-,41-/m0/s1
• InChI Key： XCGCRVJAWSCPBI-UFVILQPDSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1160.5831

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 1709.2±65.0 °C(Predicted)
• PSA: 529.25
• pka: 3.16±0.10(Predicted)